Cas no 1934417-19-2 (1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one)

• Product Name: 1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one
• CAS No: 1934417-19-2
• MDL: MFCD29944621
• CID: 4632266
• Update Time: 2025-05-19

1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one

• MDL： MFCD29944621

Additional information on 1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one

1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one (CAS No. 1934417-19-2): An Overview of Its Structure, Properties, and Applications

1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one (CAS No. 1934417-19-2) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of oxazines, which are characterized by a six-membered ring containing one oxygen and one nitrogen atom. The specific arrangement of the atoms in the 1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one molecule imparts it with distinct properties that make it a valuable candidate for further research and development.

The molecular formula of 1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one is C₈H₆N₂O₂, and its molecular weight is approximately 158.15 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The solubility characteristics of 1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one make it suitable for use in a variety of experimental conditions.

In terms of its chemical structure, 1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one features a fused ring system consisting of a pyridine ring and an oxazine ring. The nitrogen atom in the pyridine ring is protonated (N-H), while the nitrogen atom in the oxazine ring is part of the heterocyclic system. This arrangement results in a highly conjugated system that can participate in various chemical reactions and interactions.

The spectroscopic properties of 1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one have been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided detailed insights into the molecular structure and electronic properties of the compound. For instance, the NMR spectrum of 1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one shows characteristic signals for the aromatic protons and the nitrogen-bound hydrogen atom.

In the field of medicinal chemistry, 1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one has shown promise as a lead compound for the development of new therapeutic agents. Recent research has focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, studies have demonstrated that derivatives of 1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one can inhibit kinases such as cyclin-dependent kinases (CDKs), which are implicated in cancer progression. The ability to modulate these enzymes makes 1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one-based compounds attractive candidates for drug discovery efforts.

Beyond its potential as a therapeutic agent, 1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one has also been explored for its applications in materials science. The unique electronic properties of this compound make it suitable for use in organic electronics and photovoltaic devices. Research has shown that derivatives of 1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one can be used to create materials with enhanced charge transport properties and improved stability under various environmental conditions.

The synthetic routes to prepare 1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one have been well-documented in the literature. One common method involves the condensation of an appropriate pyridine derivative with an oxazine precursor under controlled conditions. These synthetic methods have been optimized to achieve high yields and purity levels, making it feasible to produce large quantities of the compound for both research and commercial purposes.

In conclusion, 1H-Pyrido[3,4-d][1,3]oxazin-2(4H)-one (CAS No. 1934417-19-2) is a versatile heterocyclic compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research in medicinal chemistry and materials science. As ongoing studies continue to uncover new insights into its behavior and functionality, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.